Cas no 78533-31-0 ((Tetraphen-12-yl)acetonitrile)

(Tetraphen-12-yl)acetonitrile structure
(Tetraphen-12-yl)acetonitrile structure
Product Name:(Tetraphen-12-yl)acetonitrile
CAS No:78533-31-0
MF:C20H13N
MW:267.323924779892
CID:2802105
PubChem ID:12696048
Update Time:2025-04-21

(Tetraphen-12-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 78533-31-0
    • (Tetraphen-12-yl)acetonitrile
    • DTXSID70507192
    • Inchi: 1S/C20H13N/c21-12-11-19-17-7-3-2-6-15(17)13-16-10-9-14-5-1-4-8-18(14)20(16)19/h1-10,13H,11H2
    • InChI Key: IWKUCOOGGSROOU-UHFFFAOYSA-N
    • SMILES: N#CCC1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 267.104799419Da
  • Monoisotopic Mass: 267.104799419Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 23.8Ų
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